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Compound of Interest

Compound Name: 2-Bromophenetole

Cat. No.: B1664056

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of 2-Bromobenzonitrile (CAS No. 583-19-7), a crucial
intermediate in organic synthesis. As a Senior Application Scientist, the following sections have
been structured to deliver not just data, but actionable insights into the compound's properties,
hazards, and handling protocols, ensuring both scientific integrity and operational safety.

Section 1: Chemical Identity and Molecular
Architecture

2-Bromobenzonitrile, also known as o-Bromobenzonitrile or 1-Bromo-2-cyanobenzene, is an
aromatic nitrile.[1][2] Its molecular structure consists of a benzene ring substituted with a
bromine atom and a nitrile group (-C=N) at adjacent (ortho) positions. This arrangement of
electron-withdrawing groups makes it a versatile reagent in nucleophilic substitution and
addition reactions, frequently employed as a building block in the synthesis of pharmaceuticals
and other complex organic molecules.[3][4]

Key Identifiers:
o |[UPAC Name: 2-bromobenzonitrile[2]
e CAS Number: 2042-37-7[2][5]

e Molecular Formula: C7H4BrN[2]
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e Molecular Weight: 182.02 g/mol [2][5]
e EC Number: 218-045-1[5]

e Synonyms: o-Bromobenzonitrile, Benzonitrile, 2-bromo-, 1-Bromo-2-cyanobenzene, o-
Bromocyanobenzene[1][2]

Section 2: Physicochemical Properties

The physical state of 2-Bromobenzonitrile is typically a white to light yellow or orange
crystalline powder.[6][7] Understanding its physical properties is paramount for designing
experiments, particularly for reaction setup and purification processes.

Property Value Source(s)
Melting Point 53-57 °C (lit.) [3114]
Boiling Point 251-253 °C (lit.) [3114]
Density 1.58 g/cm3 (at 20°C) [6]

Flash Point 105-110 °C (closed cup) [5][6]

B Soluble in ethanol, ether,
Solubility _ [6]
benzene. Insoluble in water.

This combination of a moderate melting point and a high boiling point indicates that while solid
at room temperature, it can be handled as a liquid in many common reaction conditions without
the need for high-pressure apparatus. Its insolubility in water and solubility in common organic
solvents dictate the choice of reaction media and extraction procedures.

Section 3: Hazard Analysis and Toxicological Profile

A thorough understanding of the hazards associated with 2-Bromobenzonitrile is a non-
negotiable prerequisite for its use. Based on the Globally Harmonized System (GHS), this
compound presents multiple health and environmental risks.

GHS Hazard Classification
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The compound is classified as hazardous under the OSHA Hazard Communication Standard.
[1] The primary hazards are acute toxicity and irritation.

Hazard Class Category GHS Code Description
o Toxic / Harmful if
Acute Toxicity, Oral Category 3/4 H301 / H302
swallowed[5][8][9]
o Harmful in contact
Acute Toxicity, Dermal  Category 4 H312

with skin[2][8]

Acute Toxicity,

) Category 3 H331 Toxic if inhaled[8][10]
Inhalation
Skin Causes skin

) o Category 2 H315 o
Corrosion/Irritation irritation[2][8]
Serious Eye Causes serious eye

o Category 2 / 2A H319 S

Damage/Irritation irritation[2][5][8]
Hazardous to the Harmful to aquatic life
Aquatic Environment, Category 3 H412 with long lasting
Chronic effects[1][5]

Note: Classification may vary slightly between suppliers and regulatory bodies depending on
impurities and data sources.[2]

Hazard Communication Flow

The following diagram illustrates the logical flow from GHS classification to necessary user
actions, forming a self-validating system for risk assessment.
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GHS Hazard Classification
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Initiate

Step 1: Prepare Workspace

- Confirm fume hood is operational
- Lay down absorbent liner

- Assemble all necessary equipment

Step 2: Don PPE
- Nitrile gloves

- Safety goggles
- Lab coat

Step 3: Tare Balance
- Place receiving flask on analytical balance
- Press 'Tare'

Execute

Step 4: Transfer Solid
- Inside fume hood, carefully scoop solid from stock bottle into flask
- Minimize dust generation

Control

Step 5: Record Weight
- Securely close flask and stock bottle
- Re-weigh flask and record mass

Finalize

Step 6: Decontaminate & Clean
- Wipe down spatula and work surface
- Dispose of liner and gloves in hazardous waste

Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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